Cas no 174582-13-9 (1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester)

1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester structure
174582-13-9 structure
Product Name:1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester
CAS No:174582-13-9
MF:C11H15FN2O4
MW:258.246206521988
CID:143250
PubChem ID:3075295
Update Time:2025-04-19

1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester
    • 1(2H)-Pyrimidineacetic acid, 3,4-dihydro-2,4-dioxo-5-fluoro-, pentyl ester
    • pentyl (5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate
    • Pentyl 3,4-dihydro-2,4-dioxo-5-fluoro-1(2H)-pyrimidineacetate
    • 5-Fluorouracil-1-acetylpentane
    • pentyl 2-(5-fluoro-2,4-dioxopyrimidin-1-yl)acetate
    • Pentyl (5-fluoro-4-hydroxy-2-oxopyrimidin-1(2H)-yl)acetate
    • DTXSID00938531
    • 174582-13-9
    • Inchi: 1S/C11H15FN2O4/c1-2-3-4-5-18-9(15)7-14-6-8(12)10(16)13-11(14)17/h6H,2-5,7H2,1H3,(H,13,16,17)
    • InChI Key: FEODLFQIOZXXGY-UHFFFAOYSA-N
    • SMILES: FC1C(NC(N(C=1)CC(=O)OCCCCC)=O)=O

Computed Properties

  • Exact Mass: 244.12241
  • Monoisotopic Mass: 258.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.2
  • Topological Polar Surface Area: 75.7Ų

Experimental Properties

  • Density: 1.28
  • Refractive Index: 1.51
  • PSA: 75.27
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